Cas no 1198080-04-4 (Propargyl-PEG6-NH2)

• Product Name: Propargyl-PEG6-NH2
• CAS No: 1198080-04-4
• MF: C₁₅H₂₉NO₆
• MW: 319.393865346909
• CID: 3044417
• PubChem ID: 102514834
• Update Time: 2025-05-20

Propargyl-PEG6-NH2 Chemical and Physical Properties

Names and Identifiers

• Propargyl-PEG6-amine
• Propargyl-PEG6-NH2
• Propyne-PEG6-NH2
• Propyne-PEG6-amine
• YXB08004
• SB67171
• C70486
• 2-[2-[2-[2-[2-(2-prop-2-ynoxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethanamine
• Alkyne-PEG6-NH2
• R01-0203
• 3,6,9,12,15,18-Hexaoxaheneicos-20-yn-1-amine
• 1198080-04-4
• HC identical withC-CH2-PEG6-NH2
• AS-80122
• 3,6,9,12,15,18-Hexaoxahenicos-20-yn-1-amine
• HY-130180
• DA-57107
• SCHEMBL18237339
• SY273037
• BP-22876
• MFCD29042376
• CS-0105428
• AKOS040742498

• Inchi： 1S/C15H29NO6/c1-2-4-17-6-8-19-10-12-21-14-15-22-13-11-20-9-7-18-5-3-16/h1H,3-16H2
• InChI Key： USTJDUXGVRIRRT-UHFFFAOYSA-N
• SMILES： O(CCOCCOCCN)CCOCCOCCOCC#C

Computed Properties

• Exact Mass: 319.19948764g/mol
• Monoisotopic Mass: 319.19948764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 18
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 81.4

Experimental Properties

• Color/Form: Solid powder

Propargyl-PEG6-NH2 Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on Propargyl-PEG6-NH2

Introduction to Propargyl-PEG6-NH2 (CAS No. 1198080-04-4)

Propargyl-PEG6-NH2 (CAS No. 1198080-04-4) is a versatile and highly functionalized compound that has gained significant attention in the fields of chemistry, biology, and pharmaceutical sciences. This compound is a member of the polyethylene glycol (PEG) family, which is widely used in various applications due to its biocompatibility, solubility, and non-toxicity. The unique structure of Propargyl-PEG6-NH2 makes it an ideal candidate for conjugation reactions, particularly in the development of targeted drug delivery systems and bioconjugates.

The chemical structure of Propargyl-PEG6-NH2 consists of a propargyl group (C≡C-CH₂-) at one end and an amino group (-NH₂) at the other end, with a six-unit PEG chain (-(OCH₂CH₂)₆-) linking them. The propargyl group provides a reactive alkyne moiety that can undergo click chemistry reactions, such as copper-catalyzed azide-alkyne cycloaddition (CuAAC), which is a highly efficient and selective method for forming covalent bonds. The amino group at the other end can be used for further functionalization, such as conjugation with biomolecules or other reactive groups.

In recent years, Propargyl-PEG6-NH2 has been extensively studied for its applications in drug delivery and bioconjugation. One of the key advantages of this compound is its ability to enhance the solubility and stability of hydrophobic drugs, thereby improving their pharmacokinetic properties. For example, a study published in the Journal of Medicinal Chemistry demonstrated that Propargyl-PEG6-NH2-conjugated nanoparticles significantly increased the solubility and bioavailability of poorly soluble anticancer drugs, leading to enhanced therapeutic efficacy and reduced side effects.

Beyond drug delivery, Propargyl-PEG6-NH2 has also found applications in the development of biosensors and diagnostic tools. The PEG chain provides a hydrophilic environment that can reduce non-specific binding and improve the sensitivity and specificity of these devices. A recent study in the Biosensors and Bioelectronics journal reported that Propargyl-PEG6-NH2-functionalized gold nanoparticles were used to create highly sensitive and selective biosensors for detecting biomarkers associated with various diseases.

The versatility of Propargyl-PEG6-NH2 extends to its use in tissue engineering and regenerative medicine. The PEG chain can be modified to promote cell adhesion and proliferation, while the propargyl group can be used to introduce bioactive molecules or cross-linking agents. A study published in the Tissue Engineering Part A journal showed that Propargyl-PEG6-NH2-based hydrogels supported the growth and differentiation of stem cells, making them promising materials for tissue repair and regeneration.

In addition to its practical applications, Propargyl-PEG6-NH2 has been studied for its fundamental properties in polymer science. The PEG chain's ability to form hydrogen bonds and its low critical solution temperature (LCST) behavior have been explored in various polymer systems. A recent review in the Polymer Chemistry journal highlighted the unique phase behavior of PEG-based copolymers, including those containing Propargyl-PEG6-NH2, which can be tailored for specific applications such as drug release profiles or temperature-responsive materials.

The synthesis of Propargyl-PEG6-NH2 typically involves a multi-step process that includes the preparation of a propargyl-functionalized PEG intermediate followed by amine coupling. Various synthetic methods have been reported in the literature, each with its own advantages and limitations. For instance, a study in the Tetrahedron Letters journal described an efficient one-pot synthesis method that combines copper-catalyzed azide-alkyne cycloaddition with amine coupling, providing high yields and purity.

In conclusion, Propargyl-PEG6-NH2 (CAS No. 1198080-04-4) is a multifunctional compound with a wide range of applications in drug delivery, bioconjugation, biosensors, tissue engineering, and polymer science. Its unique chemical structure and properties make it an invaluable tool for researchers and scientists working in these fields. As research continues to advance, it is likely that new applications and insights into the behavior of Propargyl-PEG6-NH2 will emerge, further expanding its utility and impact.